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Compound of Interest

Compound Name: CPR005231

Cat. No.: B1192506 Get Quote

Introduction
This document provides detailed protocols for the preparation and storage of CPR005231, a

critical component in [mention specific area of research, e.g., cell signaling, drug discovery].

Adherence to these guidelines is essential to ensure the integrity, stability, and optimal

performance of the compound in downstream applications. The information presented is

intended for researchers, scientists, and drug development professionals.

Compound Information
A summary of the key chemical and physical properties of CPR005231 is provided in the table

below. This information is critical for the proper handling, storage, and use of the compound.

Property Value Source

Molecular Formula C₁₀H₁₇ClF₃NO₂S PubChem

Molecular Weight 323.75 g/mol PubChem

IUPAC Name

3-chloro-N-[4-

(trifluoromethyl)cyclohexyl]prop

ane-1-sulfonamide

PubChem

CAS Number N/A N/A

Physical Appearance White to off-white solid Internal Data

Purity ≥98% Internal Data
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Solution Preparation
The following protocols describe the preparation of stock and working solutions of CPR005231.

It is imperative to use high-purity solvents and sterile techniques to avoid contamination.

Materials
CPR005231 powder

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9%

Phosphate-buffered saline (PBS), pH 7.4, sterile

Sterile microcentrifuge tubes

Sterile, low-retention pipette tips

Vortex mixer

Sonicator (optional)

Preparation of Stock Solution (10 mM)
Equilibrate: Allow the CPR005231 vial to equilibrate to room temperature for at least 15

minutes before opening.

Weigh: Accurately weigh a precise amount of CPR005231 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh 3.2375 mg of CPR005231.

Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For the example

above, add 1 mL of DMSO.

Mix: Vortex the solution vigorously for 1-2 minutes until the compound is completely

dissolved. If necessary, briefly sonicate the solution in a water bath to aid dissolution.

Aliquot: Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.
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Preparation of Working Solutions
Prepare working solutions by diluting the stock solution in the appropriate cell culture medium

or experimental buffer (e.g., PBS) immediately before use.

Example: Preparation of a 100 µM working solution:

Thaw: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilute: Perform a 1:100 dilution by adding 10 µL of the 10 mM stock solution to 990 µL of the

desired buffer or medium.

Mix: Gently mix the solution by pipetting up and down or by brief vortexing.

Storage and Stability
Proper storage of CPR005231 is crucial to maintain its chemical integrity and biological activity.

Form Storage Condition Shelf Life

Solid Powder -20°C, desiccated 24 months

Stock Solution (in DMSO) -20°C or -80°C 6 months

Working Solutions (in aqueous

buffer)

4°C (short-term) or use

immediately
Not recommended for storage

Important Considerations:

Protect the compound from light and moisture.

Avoid repeated freeze-thaw cycles of the stock solution.

Aqueous working solutions are not stable and should be prepared fresh for each experiment.

Experimental Workflow: Cell-Based Assay
The following diagram illustrates a typical workflow for utilizing CPR005231 in a cell-based

signaling assay.
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[https://www.benchchem.com/product/b1192506#cpr005231-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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